Cas no 53553-01-8 (Benzoic acid, 2,4-dichloro-5-[(dipropylamino)sulfonyl]-)

• Product Name: Benzoic acid, 2,4-dichloro-5-[(dipropylamino)sulfonyl]-
• CAS No: 53553-01-8
• MF: C₁₃H₁₇Cl₂NO₄S
• MW: 354.24938082695
• CID: 1583867
• Update Time: 2024-09-12

Benzoic acid, 2,4-dichloro-5-[(dipropylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dichloro-5-[(dipropylamino)sulfonyl]-

• Inchi： 1S/C13H17Cl2NO4S/c1-3-5-16(6-4-2)21(19,20)12-7-9(13(17)18)10(14)8-11(12)15/h7-8H,3-6H2,1-2H3,(H,17,18)
• InChI Key： IJTCMFYDXVBVFN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N(CCC)CCC)(=O)=O)=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 353.02571

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 490.5±55.0 °C(Predicted)
• PSA: 74.68
• pka: 2.26±0.25(Predicted)